Cas no 2353257-07-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid
• CAS No: 2353257-07-3
• MF: C₂₆H₂₅NO₅
• MW: 431.480407476425
• CID: 5613889
• PubChem ID: 165982007
• Update Time: 2025-06-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33038489
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxyphenyl]-2-methylpropanoic acid
• 2353257-07-3
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid

• Inchi： 1S/C26H25NO5/c1-26(2,24(28)29)16-12-13-22(23(14-16)31-3)27-25(30)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-14,21H,15H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： HIZVUHXAHIYWSO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)C(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.17327290g/mol
• Monoisotopic Mass: 431.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid (CAS No. 2353257-07-3)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid, identified by its Chemical Abstracts Service number 2353257-07-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative moiety, and a phenyl ring with methoxy substitution. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is widely employed in peptide synthesis as a protecting group for the amino group of amino acids. Its stability under basic conditions makes it an ideal choice for solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides and proteins. In the context of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid, the Fmoc moiety suggests potential applications in the synthesis of peptide-based therapeutics or peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor bioavailability or susceptibility to enzymatic degradation.

The core structure of this compound features a phenyl ring substituted with a methoxy group at the 3-position and an amino group at the 4-position, which is further modified by an Fmoc protecting group. This arrangement creates a molecule with potential hydrogen bonding capabilities, which could be exploited in the design of bioactive molecules targeting specific protein receptors or enzymes. The 2-methylpropanoic acid moiety at one end of the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of any derivatives synthesized from this compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid make it a promising candidate for further investigation in various therapeutic areas. For instance, its ability to interact with biological targets through multiple non-covalent bonds suggests potential applications in drug design for diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of oncology research, there is growing interest in developing small molecule inhibitors that can selectively target aberrant signaling pathways involved in cancer progression. The presence of both aromatic and aliphatic components in this compound allows for interactions with a wide range of biological targets, including kinases, transcription factors, and other enzymes implicated in cancer cell proliferation and survival. Additionally, the methoxy groups on the phenyl ring could serve as sites for further functionalization, enabling the creation of highly specific inhibitors with minimal off-target effects.

The field of medicinal chemistry has seen significant progress in the development of peptidomimetics—small molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid could serve as a valuable building block in the synthesis of such peptidomimetics. By leveraging its structural features, researchers can design molecules that interact with biological targets in a manner similar to natural peptides but with enhanced stability and bioavailability.

Another area where this compound shows promise is in the development of treatments for neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. The ability of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid to interact with biological targets through multiple binding sites suggests that it could be developed into a therapeutic agent capable of modulating these pathological processes.

The synthesis and characterization of this compound have been enabled by modern synthetic techniques such as palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of complex organic frameworks. These techniques have significantly improved the accessibility of sophisticated molecules like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid, facilitating their exploration in various research areas.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxyphenyl-2-methylpropanoic acid (CAS No. 2353257-07-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.